5-Oxa-8-azaspiro[3.5]nonan-9-ylmethanol;hydrochloride

• IUPAC Name: 5-oxa-8-azaspiro[3.5]nonan-9-ylmethanol;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c10-6-7-8(2-1-3-8)11-5-4-9-7;/h7,9-10H,1-6H2;1H
• InChI Key: RWKPTQYOEMKEFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(NCCO2)CO.Cl
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol

Description

“5-Oxa-8-azaspiro[3.5]nonan-9-ylmethanol;hydrochloride” is a chemical compound with the CAS Number: 2470440-85-6. It has a molecular weight of 193.67.

Physical and Chemical Properties The compound is a powder at room temperature. Its IUPAC name is (5-oxa-8-azaspiro[3.5]nonan-9-yl)methanol hydrochloride. The InChI code for this compound is 1S/C8H15NO2.ClH/c10-6-7-8(2-1-3-8)11-5-4-9-7;/h7,9-10H,1-6H2;1H.

Scientific Research Applications

Synthesis of Spiroheterocyclic Systems

5-Oxa-8-azaspiro compounds have been used in the synthesis of bispiroheterocyclic systems, which exhibit antimicrobial activities. Such systems were synthesized through reactions involving various compounds, including 1-oxa-4-thiaspiro[4.4]nonan-2-one and 1-oxa-4-thiaspiro[4.5]-decan-2-one. These compounds demonstrated significant antimicrobial properties compared to reference compounds like tetracycline (Al-Ahmadi, 1996).

Development of Novel Organic Compounds

The 1-oxa-7-azaspiro ring systems, closely related to 5-Oxa-8-azaspiro compounds, are found in natural or synthetic products with significant biological activities. These compounds pose challenging targets for chemical synthesis due to their potential applications and the novelty of their skeletons (Sinibaldi & Canet, 2008).

Potential in Drug Discovery

The synthesis of various spiroheterocyclic derivatives, including those related to 5-Oxa-8-azaspiro compounds, has been explored for potential applications in drug discovery. These compounds have been synthesized through diverse methods and tested for their antimicrobial properties (Al-Ahmadi & El-zohry, 1995).

Application in Antihypertensive Agents

Research has been conducted on 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, similar to 5-Oxa-8-azaspiro compounds, for their potential as antihypertensive agents. The study involved synthesizing and testing various derivatives for their efficacy in lowering blood pressure (Caroon et al., 1981).

Anticancer Properties

A series of oxa/azaspiro[4,5]trienone derivatives, related to 5-Oxa-8-azaspiro compounds, have been synthesized and explored for their anticancer properties. These compounds demonstrated the ability to induce apoptosis through mitochondrial disruption, making them promising candidates for cancer treatment (Yugandhar et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.